Cas no 1956340-39-8 (Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate)

• Product Name: Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate
• CAS No: 1956340-39-8
• MF: C₁₆H₂₃N₃O₆
• MW: 353.370324373245
• CID: 4780326
• Update Time: 2025-06-08

Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate
• Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate

• Inchi： 1S/C14H21N3O2.C2H2O4/c1-14(2,3)19-13(18)17-9-8-15-10-12(17)11-6-4-5-7-16-11;3-1(4)2(5)6/h4-7,12,15H,8-10H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： ZXCPLVCFSYQQPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=CN=1)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 386
• Topological Polar Surface Area: 129

Additional information on Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate

Comprehensive Overview of Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate (CAS No. 1956340-39-8)

Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate (CAS No. 1956340-39-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both pyridine and piperazine moieties in its structure makes it a valuable intermediate for designing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for high-purity piperazine-based intermediates has surged due to their role in developing novel therapeutics. Researchers and pharmaceutical companies frequently search for compounds like Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate to explore their potential in modulating receptor activity or enhancing drug bioavailability. The oxalate salt form of this compound further improves its solubility, making it suitable for formulation studies.

The synthesis of Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate involves multi-step organic reactions, including protection-deprotection strategies and salt formation. Its CAS No. 1956340-39-8 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly solvents and catalytic methods to produce piperazine derivatives, addressing environmental concerns while maintaining high yields. This approach resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

In the context of drug discovery, Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate is often investigated for its potential as a kinase inhibitor scaffold or GPCR modulator. Its structural features enable interactions with biological targets implicated in diseases such as cancer, inflammation, and CNS disorders. Researchers also explore its utility in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

For laboratory use, proper handling and storage of CAS No. 1956340-39-8 are critical to ensure stability. Recommendations include storing the compound in a cool, dry environment under inert conditions to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the importance of personal protective equipment (PPE) during experiments.

The market for pharmaceutical intermediates like Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate is projected to grow significantly, driven by advancements in precision medicine and biologics. Its applications extend to peptide synthesis and crystallography studies, where it serves as a building block for complex molecular architectures. Collaborative research between academia and industry continues to uncover new possibilities for this compound.

In summary, Tert-Butyl 2-(pyridin-2-yl)piperazine-1-carboxylate oxalate (CAS No. 1956340-39-8) represents a critical tool in modern chemical and pharmaceutical research. Its unique properties and broad applicability make it a subject of ongoing investigation, with potential breakthroughs in therapeutic development and material science. As the scientific community prioritizes innovation and sustainability, compounds like this will remain at the forefront of discovery.